7-methyl-8-phenyl-2-((pyridin-2-ylmethyl)thio)pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one

• IUPAC Name: 7-methyl-8-phenyl-2-(pyridin-2-ylmethylsulfanyl)-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C18H15N5OS/c1-12-15(13-7-3-2-4-8-13)16-20-17(21-18(24)23(16)22-12)25-11-14-9-5-6-10-19-14/h2-10H,11H2,1H3,(H,20,21,24)
• InChI Key: LLXVMHGLWZDGFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C(NC2=O)SCC4=CC=CC=N4
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

The compound “7-methyl-8-phenyl-2-((pyridin-2-ylmethyl)thio)pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one” is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[1,5-a][1,3,5]triazine ring, a phenyl ring, and a pyridine ring. These structural features suggest that it might have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the various functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the thioether group might be susceptible to oxidation.

Scientific Research Applications

Anticancer Activity

• The compound has been studied for its potential in cancer treatment. Research demonstrates that the introduction of phenyl substituents into the pyrazolo[1,5-a][1,3,5]triazines structure, like in the mentioned compound, can increase their interaction with protein molecules, thus potentially enhancing anticancer activity. This interaction is thought to occur via the π-stacking mechanism, and electronic transitions within the compounds correlate with their anticancer activity (Velihina et al., 2021).

Antiviral Activity

• Research on related pyrazolo[1,5-a][1,3,5]triazine derivatives indicates potential antiviral properties. For instance, a study on 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives, which share a similar core structure with the compound , showed notable antiviral activity against HSV1 and HAV-MBB (Attaby et al., 2006).

Insecticidal Agents

• Compounds with a pyrazolo[1,5-a][1,3,5]triazine core have been evaluated as potential insecticidal agents. A study synthesized various derivatives and tested their effectiveness against the cotton leafworm, Spodoptera littoralis. Results indicated that certain derivatives showed potent toxic effects, suggesting potential applications in pest control (Soliman et al., 2020).

Antimicrobial Properties

• The antimicrobial activity of pyrazolo[1,5-a][1,3,5]triazine derivatives has also been explored. A series of these derivatives were synthesized and evaluated against various bacteria and fungi, demonstrating their potential as antimicrobial agents (Patel et al., 2012).